Cas no 785707-50-8 (2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile)

2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring a methoxyphenyl ethylamino side chain and a nitro functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the nitro group enhances reactivity for further functionalization, while the methoxy and amino moieties contribute to its solubility and binding affinity in molecular interactions. Its well-defined chemical profile ensures consistency in applications such as ligand design or as a precursor for heterocyclic compounds. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.

2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile structure

785707-50-8 structure

Product Name:2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile

CAS No:785707-50-8

MF:C₁₆H₁₅N₃O₃

MW:297.308603525162

MDL:MFCD04519998

CID:1074766

PubChem ID:4216757

Update Time:2025-05-27

2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile
- CS-0302806
- 2-((4-Methoxyphenethyl)amino)-5-nitrobenzonitrile
- AKOS015941293
- AKOS005171433
- Z31230189
- 2-[2-(4-methoxyphenyl)ethylamino]-5-nitrobenzonitrile
- LS-01802
- SR-01000056941-1
- 785707-50-8
- SR-01000056941
- SB82580
- MFCD04519998
- 2-([2-(4-Methoxyphenyl)ethyl]amino)-5-nitrobenzonitrile
- STK501353
- ALBB-004885
- 2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile
- MDL： MFCD04519998
- Inchi： 1S/C16H15N3O3/c1-22-15-5-2-12(3-6-15)8-9-18-16-7-4-14(19(20)21)10-13(16)11-17/h2-7,10,18H,8-9H2,1H3
- InChI Key： XRZKPANOWAGXFJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CCNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

Exact Mass: 297.11134135g/mol
Monoisotopic Mass: 297.11134135g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 90.9Å²

2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile Security Information

HazardClass：IRRITANT

2-{2-(4-Methoxyphenyl)ethylamino}-5-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB405087-500 mg	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile	785707-50-8		500MG	€195.40	2022-06-10
abcr	AB405087-1 g	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile	785707-50-8		1g	€228.00	2022-06-10
TRC	M020065-250mg	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile	785707-50-8		250mg	$ 185.00	2022-06-04
TRC	M020065-500mg	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile	785707-50-8		500mg	$ 300.00	2022-06-04
TRC	M020065-1000mg	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile	785707-50-8		1g	$ 480.00	2022-06-04
abcr	AB405087-500mg	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile; .	785707-50-8		500mg	€205.00	2025-04-16
abcr	AB405087-1g	2-{[2-(4-Methoxyphenyl)ethyl]amino}-5-nitrobenzonitrile; .	785707-50-8		1g	€237.00	2025-04-16
A2B Chem LLC	AH56079-500mg	2-([2-(4-Methoxyphenyl)ethyl]amino)-5-nitrobenzonitrile	785707-50-8	>95%	500mg	$412.00	2024-04-19
A2B Chem LLC	AH56079-1g	2-([2-(4-Methoxyphenyl)ethyl]amino)-5-nitrobenzonitrile	785707-50-8	>95%	1g	$439.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1373476-1g	2-((4-Methoxyphenethyl)amino)-5-nitrobenzonitrile	785707-50-8	97%	1g	￥1728.00	2024-07-28